Cas no 1805590-09-3 (2,3-Bis(trifluoromethyl)-5-methylbenzylamine)

• Product Name: 2,3-Bis(trifluoromethyl)-5-methylbenzylamine
• CAS No: 1805590-09-3
• MF: C₁₀H₉F₆N
• MW: 257.175583600998
• CID: 5008756
• Update Time: 2025-05-26

2,3-Bis(trifluoromethyl)-5-methylbenzylamine Chemical and Physical Properties

Names and Identifiers

• 2,3-Bis(trifluoromethyl)-5-methylbenzylamine

• Inchi： 1S/C10H9F6N/c1-5-2-6(4-17)8(10(14,15)16)7(3-5)9(11,12)13/h2-3H,4,17H2,1H3
• InChI Key： ZMFFSGFLUIMCRW-UHFFFAOYSA-N
• SMILES： FC(C1C(C(F)(F)F)=CC(C)=CC=1CN)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 259
• XLogP3: 2.9
• Topological Polar Surface Area: 26

Additional information on 2,3-Bis(trifluoromethyl)-5-methylbenzylamine

Recent Advances in the Application of 2,3-Bis(trifluoromethyl)-5-methylbenzylamine (CAS: 1805590-09-3) in Chemical Biology and Pharmaceutical Research

2,3-Bis(trifluoromethyl)-5-methylbenzylamine (CAS: 1805590-09-3) is a fluorinated aromatic amine derivative that has garnered significant attention in recent years due to its unique chemical properties and potential applications in drug discovery and chemical biology. This compound, characterized by the presence of two trifluoromethyl groups and a methyl substituent on the benzene ring, exhibits enhanced lipophilicity and metabolic stability, making it a valuable building block for the development of novel bioactive molecules. Recent studies have explored its utility as a key intermediate in the synthesis of pharmacologically active compounds, particularly in the areas of central nervous system (CNS) therapeutics and antimicrobial agents.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the incorporation of 2,3-Bis(trifluoromethyl)-5-methylbenzylamine into a series of dopamine D2 receptor modulators. The researchers found that the trifluoromethyl groups significantly improved the compounds' blood-brain barrier permeability, as evidenced by in vitro and in vivo pharmacokinetic studies. The lead compound in this series showed a 3-fold increase in brain exposure compared to its non-fluorinated counterpart, highlighting the importance of this structural motif in CNS drug design.

In the field of antimicrobial research, a team from the University of Tokyo reported the synthesis of novel quinolone derivatives featuring the 2,3-Bis(trifluoromethyl)-5-methylbenzylamine moiety. Their findings, published in Bioorganic & Medicinal Chemistry Letters, revealed that these compounds exhibited potent activity against multidrug-resistant Staphylococcus aureus (MRSA) strains, with MIC values in the range of 0.5-2 μg/mL. Molecular docking studies suggested that the enhanced activity could be attributed to improved interactions with the DNA gyrase target, facilitated by the unique electronic properties of the trifluoromethyl groups.

Recent advances in synthetic methodology have also expanded the accessibility of 2,3-Bis(trifluoromethyl)-5-methylbenzylamine derivatives. A 2024 Nature Communications paper described a novel palladium-catalyzed cross-coupling approach that enables the efficient introduction of this moiety into complex molecular architectures. This method has been particularly valuable for the late-stage functionalization of drug candidates, allowing medicinal chemists to rapidly explore structure-activity relationships.

From a safety and toxicological perspective, recent preclinical studies have provided important insights into the metabolic fate of compounds containing the 2,3-Bis(trifluoromethyl)-5-methylbenzylamine scaffold. A comprehensive ADME study published in Drug Metabolism and Disposition demonstrated that the trifluoromethyl groups significantly reduce oxidative metabolism, leading to improved metabolic stability and reduced formation of reactive metabolites. These findings support the growing use of this structural motif in the design of safer pharmaceutical agents.

Looking forward, the unique properties of 2,3-Bis(trifluoromethyl)-5-methylbenzylamine continue to inspire innovative applications across multiple therapeutic areas. Current research efforts are exploring its potential in targeted protein degradation (PROTACs), where its lipophilicity and metabolic stability may offer advantages in the design of effective degraders. Additionally, its application in positron emission tomography (PET) tracer development is being investigated, leveraging the fluorine atoms for potential 18F-labeling strategies.